Cas no 887581-42-2 ((7-bromo-1H-indol-3-yl)methanamine)

(7-Bromo-1H-indol-3-yl)methanamine is a brominated indole derivative featuring a primary amine functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and heterocyclic compounds. The bromine substituent at the 7-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further structural diversification. The presence of the aminomethyl group allows for additional derivatization, making it valuable for the development of ligands, inhibitors, or fluorescent probes. Its well-defined structure and functional group compatibility make it a useful building block in medicinal chemistry and materials science research.
(7-bromo-1H-indol-3-yl)methanamine structure
887581-42-2 structure
Product Name:(7-bromo-1H-indol-3-yl)methanamine
CAS No:887581-42-2
MF:C9H9BrN2
MW:225.085160970688
CID:713295
PubChem ID:28806285
Update Time:2025-05-28

(7-bromo-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-methanamine,7-bromo-
    • (7-bromo-1H-indol-3-yl)methanamine
    • 7-bromo-1H-indol-3-methylamine
    • 1-(7-Bromo-1H-indol-3-yl)methanamine
    • 887581-42-2
    • EN300-1275658
    • DTXSID00651652
    • MDL: MFCD06657107
    • Inchi: 1S/C9H9BrN2/c10-8-3-1-2-7-6(4-11)5-12-9(7)8/h1-3,5,12H,4,11H2
    • InChI Key: WYBJUXJPUNFHQA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1NC=C2CN

Computed Properties

  • Exact Mass: 223.99491g/mol
  • Monoisotopic Mass: 223.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.8Ų

(7-bromo-1H-indol-3-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1275658-0.05g
(7-bromo-1H-indol-3-yl)methanamine
887581-42-2
0.05g
$888.0 2023-05-24
Enamine
EN300-1275658-0.1g
(7-bromo-1H-indol-3-yl)methanamine
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$930.0 2023-05-24
Enamine
EN300-1275658-0.25g
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$972.0 2023-05-24
Enamine
EN300-1275658-0.5g
(7-bromo-1H-indol-3-yl)methanamine
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$1014.0 2023-05-24
Enamine
EN300-1275658-1.0g
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$1057.0 2023-05-24
Enamine
EN300-1275658-2.5g
(7-bromo-1H-indol-3-yl)methanamine
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$2071.0 2023-05-24
Enamine
EN300-1275658-5.0g
(7-bromo-1H-indol-3-yl)methanamine
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$3065.0 2023-05-24
Enamine
EN300-1275658-10.0g
(7-bromo-1H-indol-3-yl)methanamine
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$4545.0 2023-05-24
Enamine
EN300-1275658-50mg
(7-bromo-1H-indol-3-yl)methanamine
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$756.0 2023-10-01
Enamine
EN300-1275658-100mg
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$792.0 2023-10-01
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